Cas no 141929-43-3 (1-{2-2-(trifluoromethyl)phenylethyl}piperazine)

1-{2-2-(trifluoromethyl)phenylethyl}piperazine structure
141929-43-3 structure
Product Name:1-{2-2-(trifluoromethyl)phenylethyl}piperazine
CAS No:141929-43-3
MF:C13H17F3N2
MW:258.282693624496
MDL:MFCD05669060
CID:1313819
PubChem ID:3023325
Update Time:2025-04-20

1-{2-2-(trifluoromethyl)phenylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[2-[2-(trifluoromethyl)phenyl]ethyl]-
    • 1-[2-[2-(trifluoromethyl)phenyl]ethyl]piperazine
    • 1-{2-2-(trifluoromethyl)phenylethyl}piperazine
    • DTXSID70388569
    • AKOS015994116
    • MLS001195628
    • HMS2850F13
    • 141929-43-3
    • 1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
    • MS-0174
    • 1-[2-(trifluoromethyl)phenethyl]piperazine
    • 4(2-trifluoromethylphenethyl) piperazine
    • EN300-1930856
    • CHEMBL1716689
    • SR-01000307649
    • SR-01000307649-1
    • SMR000550790
    • SCHEMBL2955628
    • MFCD05669060
    • NCGC00246567-01
    • MDL: MFCD05669060
    • Inchi: 1S/C13H17F3N2/c14-13(15,16)12-4-2-1-3-11(12)5-8-18-9-6-17-7-10-18/h1-4,17H,5-10H2
    • InChI Key: PQDBRNHOQMVKBC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CCN1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 258.13451
  • Monoisotopic Mass: 258.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

1-{2-2-(trifluoromethyl)phenylethyl}piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-0174-1MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
MS-0174-5MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-0174-10MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
MS-0174-20MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
20mg
£76.00 2023-04-20
Key Organics Ltd
MS-0174-50MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
MS-0174-100MG
1-[2-(trifluoromethyl)phenethyl]piperazine
141929-43-3 >90%
100mg
£146.00 2025-02-08
Enamine
EN300-1930856-1g
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
141929-43-3
1g
$699.0 2023-09-17
Enamine
EN300-1930856-5g
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
141929-43-3
5g
$2028.0 2023-09-17
Enamine
EN300-1930856-10g
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
141929-43-3
10g
$3007.0 2023-09-17
Enamine
EN300-1930856-0.05g
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
141929-43-3
0.05g
$587.0 2023-09-17
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